Cas no 2172579-85-8 (1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol
• CAS No: 2172579-85-8
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 5993307
• PubChem ID: 165786027
• Update Time: 2025-05-20

1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol
• 2172579-85-8
• EN300-1650966

• Inchi： 1S/C7H14FNO2/c8-5-7(10)6-9-3-1-2-4-11-9/h7,10H,1-6H2
• InChI Key： LJVVUDLQDHTDET-UHFFFAOYSA-N
• SMILES： FCC(CN1CCCCO1)O

Computed Properties

• Exact Mass: 163.10085685g/mol
• Monoisotopic Mass: 163.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol

Chemical Compound: CAS No 2172579-85-8 - 1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol

CAS No 2172579-85-8, commonly referred to as 1-fluoro-3-(1,2-oxazinan-2-yl)propan-2-ol, is a highly specialized chemical compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science.

The molecular structure of 1-fluoro-3-(1,2-oxazinan-yl)propan-ol is characterized by a fluorine atom attached to a propane backbone, which is further substituted with an oxazinane ring at the third carbon position. The oxazinane ring introduces a heterocyclic structure that enhances the compound's stability and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds like CAS No 2172579-85-8 in medicinal chemistry. The presence of the fluorine atom not only contributes to the compound's lipophilicity but also enhances its bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored its potential as a precursor for synthesizing bioactive molecules targeting central nervous system disorders.

In terms of synthesis, the preparation of 1-fluoro-3-(1,2-oxazinan strong>)< strong>propan strong>-< strong>ol strong> involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the formation of the oxazinane ring through cyclization reactions, followed by fluorination at the appropriate position on the propane backbone.

The physical and chemical properties of this compound are critical for its applications in various industries. Its melting point and boiling point have been determined through advanced analytical techniques, providing essential data for its safe handling and storage. Additionally, studies on its solubility in different solvents have revealed its versatility in various chemical processes.

The biological activity of < strong>CAS No 217 strong>< strong>- strong>< strong>85 strong>< strong>- strong>< strong>8 strong>, particularly its ability to interact with specific biological targets, has been extensively investigated. Preclinical studies suggest that it exhibits selective binding to certain receptors, which could be exploited for therapeutic interventions.

In conclusion, < strong>CAS No 217 strong>< strong>- strong>< strong>85 strong>< strong>- strong>< strong>8 strong>, or < stongr, stands as a testament to the advancements in modern organic chemistry. Its unique structure and promising biological profile make it a valuable asset in both academic research and industrial applications.